BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling lodine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: lodinin

Cat. No.: B1496461

Disclaimer: Information regarding specific safety protocols, personal protective equipment
(PPE), handling, storage, and disposal of lodinin is not available in the provided search
results. The following information pertains to lodine. Researchers, scientists, and drug
development professionals should consult with a qualified safety professional to establish
specific safety protocols for handling lodinin based on a comprehensive risk assessment.

This guide provides essential safety and logistical information for handling lodine in a
laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of all
personnel.

Physical and Chemical Properties of lodine
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Property Value

Appearance Gray-black flakes with a metallic luster
Odor Characteristic, pungent

Boiling Point 184.4 °C

Melting Point 113.5 °C - 113.7 °C[1][2]

Specific Gravity 4.93

Vapor Pressure 0.3 mm Hg

Solubility in Water

Practically insoluble[1][2]

Solubility in Solvents

Soluble in alcohol and other organic solvents

Health Hazard Information

Hazard Type

Description

Acute Oral

Harmful if swallowed. Symptoms may include a
disagreeable metallic taste, gastric upset,
violent abdominal pain, bloody diarrhea, fever,

and severe collapse.[1]

Acute Dermal

Harmful in contact with skin. Causes skin

irritation.[1]

Acute Inhalation

Harmful if inhaled. Causes severe irritation to

the mucous membrane and respiratory tract.[1]

Eye Contact

Causes serious eye irritation.[1]

Chronic Effects

Causes damage to organs through prolonged or
repeated exposure.[1] May cause dermatitis.

The thyroid is a primary target organ.[2]

Exposure Limits for lodine
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Regulatory Body Limit

OSHA Ceiling: 0.1 ppm

ACGIH TLV: 0.01 ppm (inhalable fraction and vapor)
NIOSH REL-Ceiling: 0.1 ppm

Personal Protective Equipment (PPE)

When handling iodine, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure personal safety.

PPE Category

Specific Recommendations

Eye/Face

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3]

Skin

Wear appropriate protective gloves to prevent
skin exposure.[3] Nitrile rubber gloves with a
material thickness of >0.11 mm are suitable.[4]
Wear a fastened lab coat or appropriate

protective clothing to prevent skin exposure.[3]

[5]

Respiratory

Use only in a well-ventilated area or under a
fume hood.[1][2] If ventilation is inadequate,

wear a suitable vapor and dust respirator.[6]

Handling and Storage Procedures

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment when working with iodine.

Handling
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» Ventilation: Always work with iodine in a well-ventilated area or under a designated fume
hood.[5]

e Avoid Contact: Do not breathe dust or fumes.[2] Avoid contact with skin and eyes.

e Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke when
using this product.[1]

» Clothing: Remove contaminated clothing and wash it before reuse.[1][3]

Storage

» Container: Store in a tightly closed, shatter-resistant container.[3][5]
e Location: Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

e Incompatibilities: lodine reacts violently with metal powders, antimony, ammonia,
acetaldehyde, and acetylene.[2]

» Corrosion: lodine frequently oxidizes metal shelves or containers in proximity.[2]

Emergency Procedures

In the event of an emergency involving iodine, follow these procedures to ensure the safety of
all personnel.

Spills
e Evacuate: Evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilented.

o Containment: For a small spill, use appropriate tools to put the spilled solid in a convenient
waste disposal container. For a large spill, do not get water inside the container and do not
touch the spilled material.[6]

o Cleanup: Sweep up the spill, place it in a sealed bag or container, and dispose of it properly.
[2] Wash the spill site after material pickup is complete.[2]
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» Reporting: Report the spill to the appropriate environmental health and safety personnel.

First Aid

 Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.[3]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[3] Get medical advice if skin irritation occurs.[1]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Get medical attention if eye irritation
persists.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or
water.[3] Call a poison center or doctor immediately.[2]

Disposal Plan

lodine waste is considered hazardous and must be disposed of according to institutional and
regulatory guidelines.

» Waste Collection: Collect iodine-containing solutions and contaminated materials for disposal
through a hazardous waste program.

» Containerization: Seal iodine waste in a shatter-resistant container, then pack it into a zip-
lock bag and label it properly with the type of waste, your name, and the date.[5]

o Disposal Method: Never dispose of iodine down the drain.[7] Contact your institution's
environmental health and safety department for specific disposal procedures.

Experimental Workflow: Handling an lodine Spill
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Workflow for Handling an lodine Spill

Initial Response

lodine Spill Occurs

Evacuate Immediate Area

Alert Others & Safety Officer

Assessment‘% Preparation

Assess Spill Size & Risk

Y

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Y

Gather Spill Kit Materials

Containme;; & Cleanup

Contain the Spill

Cover with Sand, Dry Lime, or Soda Ash

Sweep into a Labeled, Sealed Container

Clean Spill Area with Soap & Water

Post-Cleanup
\

Decontaminate Reusable Equipment

Dispose of Waste via Hazardous Waste Program

Document the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to an iodine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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